[2-(Mesityloxy)ethyl]amine hydrochloride

• IUPAC Name: 2-(2,4,6-trimethylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C11H17NO.ClH/c1-8-6-9(2)11(10(3)7-8)13-5-4-12;/h6-7H,4-5,12H2,1-3H3;1H
• InChI Key: RVNZKJGDJRVGES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCCN)C.Cl
• Molecular Formula: C11H18ClNO
• Molecular Weight: 215.72 g/mol
• CAS No.: 1048664-12-5

Description

“[2-(Mesityloxy)ethyl]amine hydrochloride” is a chemical compound with the CAS Number: 1048664-12-5. It has a molecular weight of 215.72 and its IUPAC name is 2-(mesityloxy)ethanamine hydrochloride. The compound is typically stored at room temperature and is in solid form.

Molecular Structure Analysis

The molecular formula of this compound is C11H18ClNO. The InChI code is 1S/C11H17NO.ClH/c1-8-6-9(2)11(10(3)7-8)13-5-4-12;/h6-7H,4-5,12H2,1-3H3;1H.

Chemical Reactions Analysis

Amines, such as this compound, can undergo a variety of chemical reactions. For instance, they can react with acyl chlorides in a nucleophilic addition/elimination reaction. The reaction involves a nucleophilic attack on the fairly positive carbon atom by the lone pair on the nitrogen atom in the amine.

Physical and Chemical Properties Analysis

Amines have simple physical properties such as solubility and boiling points. The hydrogens attached to an amine show up at 0.5-5.0 ppm in 1H NMR spectra. The hydrogens on carbons directly bonded to an amine typically appear at 2.3-3.0 ppm. In IR spectra, the N-H stretching absorption is less sensitive to hydrogen bonding than are O-H absorptions.

Scientific Research Applications

1. Drug Delivery Systems

[2-(Mesityloxy)ethyl]amine hydrochloride has been implicated in the design and synthesis of novel drug delivery systems. Karimi et al. (2018) explored the use of tris(2-(2-formylphenoxy)ethyl)amine for the preparation of pH- and thermo-responsive chitosan hydrogels, showcasing its potential in creating smart hydrogels that respond to environmental stimuli. These hydrogels exhibit controlled drug release behaviors and are promising for targeted drug delivery, potentially enhancing bioavailability and solubilizing drugs for systemic delivery (Karimi et al., 2018).

2. Polymer Science and Engineering

The molecule has been used in the synthesis of polymers and copolymers, contributing significantly to the field of polymer science. Bütün et al. (2001) described the synthesis of near-monodisperse tertiary amine methacrylate homopolymers and diblock copolymers, elucidating their solution properties and demonstrating their potential in forming stable block copolymer micelles. This work opens avenues for the development of new polymeric materials with diverse applications, from drug delivery to nanotechnology (Bütün et al., 2001).

3. Contaminant Control in Pharmaceutical Preparations

The compound has been studied in the context of controlling contaminants in pharmaceutical preparations. Yang et al. (2009) investigated the formation and control of genotoxins (ethyl chloride and methyl chloride) during the preparation of tertiary amine hydrochloride salts, shedding light on procedures to minimize these impurities in drug candidates. This research is crucial for ensuring the safety and efficacy of pharmaceutical products (Yang et al., 2009).

4. Environmental Applications: CO2 Capture

The chemical has been referenced in studies related to environmental applications, particularly in CO2 capture. Maneeintr et al. (2009) discussed the synthesis of new amines or amino alcohols for post-combustion CO2 capture processes, aiming to incorporate the advantages of amine blends in single molecules or provide new materials for formulated solvents. The findings from this research contribute to our understanding of solvent performance in CO2 capture, potentially impacting strategies to mitigate environmental pollution (Maneeintr et al., 2009).

Mechanism of Action

The mechanism of action of amines involves a nucleophilic attack on a fairly positive carbon atom by the lone pair on the nitrogen atom in the amine. This is followed by the reformation of the carbon-oxygen double bond and the expulsion of a chloride ion.